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Introduction

MHY1485 is a potent, cell-permeable small molecule recognized for its function as an activator

of the mammalian target of rapamycin (mTOR), a crucial serine/threonine kinase that governs

cell growth, proliferation, metabolism, and survival.[1][2][3] A primary consequence of mTOR

activation by MHY1485 is the potent inhibition of autophagy, a cellular process for degrading

and recycling cellular components. This inhibition occurs specifically through the suppression of

fusion between autophagosomes and lysosomes.[3][4][5] This guide provides an objective

comparison of the experimental outcomes of MHY1485 treatment in controlled laboratory

settings (in vitro) and within living organisms (in vivo), offering researchers and drug

development professionals a comprehensive overview supported by experimental data.

Mechanism of Action: mTOR Activation and
Autophagy Inhibition
MHY1485 functions by targeting the ATP-binding domain of mTOR, leading to the activation of

both mTORC1 and mTORC2 complexes.[3][6] This activation triggers a downstream signaling

cascade, most notably the phosphorylation of key substrates like the S6 ribosomal protein

(rpS6) and its kinase (S6K1).[2][7] The activation of mTOR signaling concurrently suppresses

autophagy. MHY1485 arrests the autophagic process at a late stage by preventing

autophagosomes from fusing with lysosomes to form autolysosomes, which results in an

accumulation of autophagic vacuoles within the cell.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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